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Compound of Interest

Compound Name: alpha-L-Threofuranose

Cat. No.: B15181838

This guide provides a comprehensive overview of the core physicochemical properties of
alpha-L-Threofuranose for researchers, scientists, and drug development professionals. Due
to the limited availability of experimental data for this specific furanose isomer, this document
also includes predicted data for the closely related L-threose, which exists in equilibrium with its
cyclic furanose and pyranose forms in solution.

Data Presentation

The quantitative physicochemical data for alpha-L-Threofuranose and L-threose are
summarized in the table below. It is critical to note that much of the available data is predicted
and pertains to the open-chain L-threose.
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Property Value Data Type

Molecular Formula C4H804 Experimental

Molecular Weight 120.10 g/mol Experimental

Melting Point 162-163 °C (for L-(+)-Threose)  Predicted

- _ 311.1 + 21.0 °C (for L-(+)- )

Boiling Point Predicted
Threose)

Water Solubility Soluble (for L-(+)-Threose) Predicted
12.49 + 0.20 (for L-(+)- )

pKa Predicted
Threose)

B ) +13.2° (c=4.5, water) (for L- )
Specific Rotation [a]D Predicted
(+)-Threose)

Biological Context: Glycation and Advanced
Glycation End Products (AGES)

L-threose, the open-chain form of threofuranose, is a known degradation product of ascorbic
acid (Vitamin C). A significant aspect of its biological activity is its ability to participate in the
Maillard reaction, a non-enzymatic glycation process. In this reaction, the carbonyl group of the
reducing sugar reacts with the free amino groups of proteins, lipids, or nucleic acids to form
advanced glycation end products (AGEs)[1][2]. The accumulation of AGEs has been implicated
in the pathogenesis of various chronic diseases. The glycation of lens proteins by L-threose
serves as a notable example of its biological reactivity[3].
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Figure 1: Simplified Maillard Reaction Pathway
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Figure 1: Simplified Maillard Reaction Pathway

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of alpha-L-
Threofuranose are outlined below. These are generalized protocols applicable to carbohydrate

analysis.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid alpha-L-Threofuranose
transitions to a liquid.
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Methodology:

A small, finely powdered sample of dry alpha-L-Threofuranose is packed into a capillary
tube to a height of 2-3 mm.

The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp apparatus or a
Thiele tube filled with mineral oil).

The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) near the
expected melting point.

The temperature at which the first drop of liquid appears is recorded as the onset of melting.

The temperature at which the entire sample becomes a clear liquid is recorded as the
completion of melting.

The melting point is reported as a range from the onset to the completion of melting[4][5][6].

Boiling Point Determination (Thiele Tube Method)

Objective: To determine the temperature at which the vapor pressure of liquid alpha-L-

Threofuranose equals the atmospheric pressure.

Methodology:

A small volume (0.5-1 mL) of liquid alpha-L-Threofuranose is placed in a small test tube.
A capillary tube, sealed at one end, is placed open-end-down into the test tube.

The test tube is attached to a thermometer and placed in a Thiele tube containing a high-
boiling point liquid (e.g., mineral oil).

The Thiele tube is heated gently, and the temperature is monitored.

As the boiling point is approached, a stream of bubbles will emerge from the open end of the
capillary tube.

Heating is discontinued, and the liquid is allowed to cool slowly.
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e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point[7].

Aqueous Solubility Determination (Visual Method)

Objective: To qualitatively or quantitatively determine the solubility of alpha-L-Threofuranose
in water.

Methodology:

e A known volume of distilled water is placed in a beaker at a constant temperature.
o Asmall, pre-weighed amount of alpha-L-Threofuranose is added to the water.

e The solution is stirred for a set period to ensure maximum dissolution.

o If the solid dissolves completely, more is added in small increments until saturation is
reached (i.e., solid material remains undissolved).

o For a quantitative measurement, the undissolved solid is filtered, dried, and weighed. The
amount of dissolved solid is then calculated by subtraction from the total amount added.
Solubility is typically expressed in g/100 mL or mol/L[8][9].

pKa Determination (Potentiometric Titration)

Objective: To determine the acid dissociation constant (pKa) of the hydroxyl groups of alpha-L-
Threofuranose.

Methodology:

o A standard solution of alpha-L-Threofuranose of known concentration is prepared in
deionized water.

o ApH electrode is calibrated and placed in the solution.

» A standardized solution of a strong base (e.g., NaOH) is slowly added to the carbohydrate
solution from a burette.
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e The pH of the solution is recorded after each addition of the titrant.

o Atitration curve is generated by plotting the pH versus the volume of titrant added.

e The pKa is determined from the pH at the half-equivalence point of the titration curve[10][11]
[12][13][14].

Figure 2: Workflow for pKa Determination by Potentiometric Titration
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Figure 2: Workflow for pKa Determination

Optical Rotation Measurement (Polarimetry)

Objective: To measure the specific rotation of alpha-L-Threofuranose, which is a

characteristic property of chiral molecules.

Methodology:

A solution of alpha-L-Threofuranose is prepared at a known concentration (c, in g/mL) in a
suitable solvent (e.g., water).

A polarimeter is calibrated using a blank (the pure solvent).

The sample solution is placed in a polarimeter cell of a known path length (I, in decimeters).
Monochromatic light (typically the sodium D-line, 589 nm) is passed through the sample.
The observed angle of rotation (a) is measured.

The specific rotation [a] is calculated using the formula: [a] = o/ (I * ¢)[15][16][17].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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